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Compound of Interest

Compound Name: 2-Methoxy-6-methylbenzaldehyde

Cat. No.: B112759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Methoxy-6-methylbenzaldehyde in various organic solvents. The information contained

herein is intended to support research, development, and formulation activities where this

compound is utilized.

Introduction
2-Methoxy-6-methylbenzaldehyde is an aromatic aldehyde with the chemical formula

C₉H₁₀O₂. Its structure, featuring a methoxy and a methyl group on the benzene ring, influences

its physicochemical properties, including its solubility. Understanding the solubility of this

compound in different organic solvents is critical for a wide range of applications, including

organic synthesis, reaction chemistry, purification, and formulation development. While specific

quantitative solubility data for 2-Methoxy-6-methylbenzaldehyde is not extensively available

in published literature, this guide provides qualitative solubility information and a predictive

assessment based on its chemical properties.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methoxy-6-methylbenzaldehyde is

presented in the table below. These properties, particularly the LogP value, are indicative of its
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solubility behavior.

Property Value Reference

Molecular Formula C₉H₁₀O₂ [1]

Molecular Weight 150.174 g/mol [1]

Melting Point 40-41°C [1]

Boiling Point 256.3 ± 20.0 °C at 760 mmHg [1]

LogP 2.17 [1]

Physical Form
White to yellow liquid or semi-

solid or solid

The LogP value of 2.17 suggests that 2-Methoxy-6-methylbenzaldehyde is a lipophilic

compound and is expected to have good solubility in a range of organic solvents.

Solubility Data
Direct, experimentally determined quantitative solubility data for 2-Methoxy-6-
methylbenzaldehyde in various organic solvents is limited in publicly accessible databases.

However, based on its chemical structure and physicochemical properties, a qualitative and

predicted solubility profile can be established. The principle of "like dissolves like" suggests that

this aromatic aldehyde will be more soluble in solvents with similar polarity.

Qualitative Solubility
General statements from chemical suppliers indicate that 2-Methoxy-6-methylbenzaldehyde
is soluble in organic solvents such as ethanol and ether.[2]

Predicted Solubility in Common Organic Solvents
The following table summarizes the predicted solubility of 2-Methoxy-6-methylbenzaldehyde
in a selection of common organic solvents, categorized by solvent class. The predictions are

based on general solubility principles and the compound's LogP value.
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Solvent Class Solvent Predicted Solubility Rationale

Alcohols Methanol High

Polar protic solvent,

capable of hydrogen

bonding.

Ethanol High

Similar to methanol,

commonly used for

dissolving organic

compounds.[2]

Isopropanol High

Good general solvent

for moderately polar

compounds.

Ketones Acetone High

Polar aprotic solvent,

effective for dissolving

many organic

compounds.

Methyl Ethyl Ketone High

Similar to acetone

with slightly lower

polarity.

Ethers Diethyl Ether High

Nonpolar aprotic

solvent, suitable for

lipophilic compounds.

[2]

Tetrahydrofuran (THF) High

Polar aprotic ether,

excellent solvent for a

wide range of organic

molecules.

Esters Ethyl Acetate High

Moderately polar

aprotic solvent,

commonly used in

chromatography and

extractions.
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Hydrocarbons Toluene Moderate to High

Nonpolar aromatic

solvent, "like dissolves

like" principle

suggests good

solubility.

Hexane Low to Moderate

Nonpolar aliphatic

solvent, solubility may

be limited due to the

presence of the polar

aldehyde and

methoxy groups.

Halogenated Dichloromethane High

Effective polar aprotic

solvent for a broad

range of organic

compounds.

Chloroform High

Similar to

dichloromethane in its

solvent properties.

Experimental Protocol for Solubility Determination
The following is a general, representative experimental protocol for determining the solubility of

a solid organic compound like 2-Methoxy-6-methylbenzaldehyde in an organic solvent. This

method is based on the principles of gravimetric analysis.

Materials and Equipment
2-Methoxy-6-methylbenzaldehyde (solid)

Selected organic solvents (analytical grade)

Analytical balance (± 0.1 mg)

Vials with screw caps (e.g., 4 mL)

Temperature-controlled shaker or water bath
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Micropipettes

Syringe filters (0.45 µm, solvent-compatible)

Oven

Procedure
Preparation of Saturated Solution:

Add an excess amount of solid 2-Methoxy-6-methylbenzaldehyde to a pre-weighed vial.

Record the initial mass of the solid and vial.

Add a known volume (e.g., 2 mL) of the selected organic solvent to the vial.

Securely cap the vial and place it in a temperature-controlled shaker or water bath set to

the desired temperature (e.g., 25°C).

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure

saturation. The presence of undissolved solid at the end of this period is crucial.

Sample Withdrawal and Filtration:

After equilibration, allow the vial to stand undisturbed for a short period to let the excess

solid settle.

Carefully withdraw a known volume (e.g., 1 mL) of the supernatant using a micropipette.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed, clean,

and dry vial. This step is critical to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Record the mass of the vial containing the filtered solution.

Place the vial in an oven at a temperature sufficient to evaporate the solvent without

decomposing the solute (e.g., 50-60°C). A gentle stream of nitrogen can be used to

accelerate evaporation.
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Once the solvent has completely evaporated, allow the vial to cool to room temperature in

a desiccator.

Weigh the vial containing the dried solute.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility:

Calculate the mass of the dissolved 2-Methoxy-6-methylbenzaldehyde by subtracting

the mass of the empty vial from the final constant mass.

Solubility can be expressed in various units, such as g/mL, g/100 g of solvent, or mol/L.

Visualizations
Logical Workflow for Solubility Determination
The following diagram illustrates the logical workflow for the experimental determination of the

solubility of 2-Methoxy-6-methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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